[(2-oxo-1-azepanyl)methyl][2-(2-oxo-1-pyrrolidinyl)ethyl]phosphinic acid

• IUPAC Name: (2-oxoazepan-1-yl)methyl-[2-(2-oxopyrrolidin-1-yl)ethyl]phosphinic acid
• InChI: InChI=1S/C13H23N2O4P/c16-12-6-4-8-14(12)9-10-20(18,19)11-15-7-3-1-2-5-13(15)17/h1-11H2,(H,18,19)
• InChI Key: MBRZWIDTXLNTDG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=O)N(CC1)CP(=O)(CCN2CCCC2=O)O
• Molecular Formula: C13H23N2O4P
• Molecular Weight: 302.31 g/mol

Description

[(2-oxo-1-azepanyl)methyl][2-(2-oxo-1-pyrrolidinyl)ethyl]phosphinic acid, also known as AZP, is a chemical compound with potential applications in scientific research. It is a phosphinic acid derivative that has been found to exhibit interesting biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of [(2-oxo-1-azepanyl)methyl][2-(2-oxo-1-pyrrolidinyl)ethyl]phosphinic acid is not fully understood, but it is believed to involve the inhibition of certain enzymes that are involved in the biosynthesis of important biological molecules. Specifically, [(2-oxo-1-azepanyl)methyl][2-(2-oxo-1-pyrrolidinyl)ethyl]phosphinic acid has been found to inhibit the activity of enzymes that are involved in the biosynthesis of phospholipids and sphingolipids. These molecules are important components of cell membranes and are involved in a variety of cellular processes.
Biochemical and Physiological Effects:
[(2-oxo-1-azepanyl)methyl][2-(2-oxo-1-pyrrolidinyl)ethyl]phosphinic acid has been found to exhibit interesting biochemical and physiological effects. For example, it has been shown to inhibit the growth of certain cancer cells in vitro. It has also been found to reduce the levels of certain inflammatory cytokines in the blood. Additionally, [(2-oxo-1-azepanyl)methyl][2-(2-oxo-1-pyrrolidinyl)ethyl]phosphinic acid has been found to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using [(2-oxo-1-azepanyl)methyl][2-(2-oxo-1-pyrrolidinyl)ethyl]phosphinic acid in lab experiments is that it is a relatively stable compound that can be easily synthesized and purified. Additionally, it has been found to exhibit interesting biochemical and physiological effects that make it a promising compound for further study. However, one limitation of using [(2-oxo-1-azepanyl)methyl][2-(2-oxo-1-pyrrolidinyl)ethyl]phosphinic acid in lab experiments is that its mechanism of action is not fully understood, which could make it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of [(2-oxo-1-azepanyl)methyl][2-(2-oxo-1-pyrrolidinyl)ethyl]phosphinic acid. One area of research could be to further investigate its mechanism of action. Another area of research could be to explore its potential applications in the treatment of diseases such as cancer and neurodegenerative diseases. Additionally, there could be research conducted to investigate the potential use of [(2-oxo-1-azepanyl)methyl][2-(2-oxo-1-pyrrolidinyl)ethyl]phosphinic acid as a tool for studying the biosynthesis of phospholipids and sphingolipids.

Scientific Research Applications

[(2-oxo-1-azepanyl)methyl][2-(2-oxo-1-pyrrolidinyl)ethyl]phosphinic acid has been found to have potential applications in scientific research. It has been shown to exhibit interesting biochemical and physiological effects that make it a promising compound for further study. For example, [(2-oxo-1-azepanyl)methyl][2-(2-oxo-1-pyrrolidinyl)ethyl]phosphinic acid has been found to inhibit the activity of certain enzymes that are involved in the biosynthesis of important biological molecules. This inhibition could lead to the development of new drugs that target these enzymes and could be used to treat a variety of diseases.